Cas no 2228519-35-3 (3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid
• CAS No: 2228519-35-3
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 6241615
• PubChem ID: 165684198
• Update Time: 2025-06-12

3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid
• 2228519-35-3
• EN300-1946196

• Inchi： 1S/C8H6BrF2NO2/c9-6-2-1-5(4-12-6)8(10,11)3-7(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： OQCORTTUSJQMQN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 264.95500g/mol
• Monoisotopic Mass: 264.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(6-Bromopyridin-3-yl)-3,3-difluoropropanoic acid (CAS No. 2228519-35-3)

The compound 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid (CAS No. 2228519-35-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromopyridine core and difluoropropanoic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds play a pivotal role. The bromine substitution at the 6-position of the pyridine ring further enhances its reactivity, enabling cross-coupling reactions essential for constructing complex molecular architectures.

From an industrial perspective, CAS No. 2228519-35-3 is gaining traction as a key building block in the synthesis of heterocyclic compounds. Its applications extend to material science, where fluorinated derivatives are explored for their unique electronic properties. The compound's stability under various conditions also makes it a candidate for high-throughput screening in combinatorial chemistry, addressing the need for faster drug development cycles.

Environmental and regulatory considerations are critical when discussing 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's biodegradability and ecotoxicological profile are under study, reflecting the broader industry focus on green chemistry and sustainable practices. This aligns with frequent search queries like "sustainable fluorochemicals" and "eco-friendly synthetic intermediates".

Analytical characterization of CAS No. 2228519-35-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which is vital for reproducibility in research. The compound's spectral data is often referenced in patents and peer-reviewed journals, highlighting its relevance in cutting-edge scientific literature.

Market trends indicate a rising interest in custom synthesis of 3-(6-bromopyridin-3-yl)-3,3-difluoropropanoic acid, particularly from contract research organizations (CROs). This demand is fueled by the need for tailored intermediates in personalized medicine projects. Frequently searched terms like "bulk suppliers of bromopyridine derivatives" and "CAS 2228519-35-3 price" reflect its commercial significance.

Future research directions for this compound may explore its utility in proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery. Its bifunctional nature could facilitate the design of degraders targeting disease-causing proteins. Such applications resonate with trending searches like "next-generation drug modalities" and "small molecule degraders", underscoring its potential in innovative therapeutic strategies.